N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C17H14N6O4/c24-17(20-11-1-2-13-14(5-11)26-9-25-13)23-7-10(8-23)16-21-15(22-27-16)12-6-18-3-4-19-12/h1-6,10H,7-9H2,(H,20,24)
• InChI Key: MRZQYQKZZHREAW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC2=CC3=C(C=C2)OCO3)C4=NC(=NO4)C5=NC=CN=C5
• Molecular Formula: C17H14N6O4
• Molecular Weight: 366.3 g/mol
• CAS No.: 1327632-81-4

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C17H14N6O4 and its molecular weight is 366.337. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods and Chemical Reactions

The development of novel synthetic routes and the characterization of compounds with similar structural features have been a focus of recent research. For example, a study details a catalyst-free synthesis of N-(1,7-dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives through 1,3-dipolar cycloaddition, highlighting a method that could potentially apply to the synthesis of the target compound (Liu et al., 2014). This research emphasizes the efficiency of producing novel compounds under mild conditions without a catalyst, which could be relevant for synthesizing structurally related compounds efficiently.

Antimicrobial and Antiviral Applications

Research into benzamide-based compounds has shown significant promise in biomedical applications, including antimicrobial and antiviral activities. A notable study describes the synthesis of benzamide-based 5-aminopyrazoles and their efficacy against influenza A virus (H5N1), suggesting potential antiviral applications for similar compounds (Hebishy et al., 2020). This indicates that compounds with similar structural motifs may have utility in developing new antiviral agents.

Drug Design and Molecular Docking Studies

In silico approaches have been employed to predict the drug-likeness and microbial activity of novel compounds, providing a framework for understanding how similar structures might interact with biological targets. A study synthesized a library of compounds and used in silico ADME prediction to assess their potential as antimicrobial agents, highlighting a methodological approach that could be applicable to the compound for predicting its biological activities and interactions (Pandya et al., 2019).